Cas no 1343397-91-0 (1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)-
• CAS No: 1343397-91-0
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5456748
• Update Time: 2025-05-24

1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)-
• 2-Methyl-3-[4-(trifluoromethyl)-1h-pyrazol-1-yl]propan-1-amine

• Inchi： 1S/C8H12F3N3/c1-6(2-12)4-14-5-7(3-13-14)8(9,10)11/h3,5-6H,2,4,12H2,1H3
• InChI Key： IUSZBSGUGNBXLM-UHFFFAOYSA-N
• SMILES： C(C1C=NN(CC(C)CN)C=1)(F)(F)F

Additional information on 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)-

Comprehensive Analysis of 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- (CAS No. 1343397-91-0)

The compound 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- (CAS No. 1343397-91-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a trifluoromethyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting chronic diseases and metabolic disorders.

One of the key reasons for the growing interest in 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- is its role in the development of small-molecule inhibitors. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in optimizing drug candidates. Recent studies have explored its utility in designing kinase inhibitors, a hot topic in oncology research due to their potential to treat cancers with high specificity and fewer side effects.

In addition to pharmaceuticals, 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- has applications in agrochemical formulations. The pyrazole moiety is known for its herbicidal and insecticidal properties, aligning with the global push for sustainable crop protection solutions. With increasing concerns about food security and environmental impact, this compound is being investigated for its efficacy in next-generation pesticides that are both effective and eco-friendly.

The synthesis of 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the industry's need for cost-effective and scalable production methods. These innovations are particularly relevant as the chemical sector embraces green chemistry principles to reduce waste and energy consumption.

From a commercial perspective, the demand for 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- is expected to rise, driven by its versatility in medicinal chemistry and material science. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to clients in academia and industry. Its CAS No. 1343397-91-0 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

In conclusion, 1H-Pyrazole-1-propanamine, β-methyl-4-(trifluoromethyl)- represents a promising scaffold for innovation across multiple scientific disciplines. Its structural features and functional groups make it a focal point for researchers tackling challenges in drug development, agricultural science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation technologies.